Cas no 149429-48-1 (3,4-Furandicarboxylic acid, tetrahydro-, dimethyl ester)

3,4-Furandicarboxylic acid, tetrahydro-, dimethyl ester is a cyclic diester derivative of furandicarboxylic acid, characterized by its saturated tetrahydrofuran ring structure. This compound is of interest in polymer chemistry and specialty chemical synthesis due to its potential as a bio-based intermediate. The dimethyl ester functionalization enhances its solubility and reactivity, making it suitable for esterification and transesterification processes. Its partially hydrogenated furan core offers improved stability compared to fully unsaturated analogs while retaining versatility in downstream applications. The product is particularly relevant in the development of sustainable materials, where its renewable origin and functional group compatibility are advantageous. Proper handling requires standard laboratory precautions for ester compounds.
3,4-Furandicarboxylic acid, tetrahydro-, dimethyl ester structure
149429-48-1 structure
Product Name:3,4-Furandicarboxylic acid, tetrahydro-, dimethyl ester
CAS No:149429-48-1
MF:C8H12O5
MW:188.177883148193
CID:1321154
PubChem ID:22993710
Update Time:2025-06-12

3,4-Furandicarboxylic acid, tetrahydro-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3,4-Furandicarboxylic acid, tetrahydro-, dimethyl ester
    • 3,4-dimethyloxolane-3,4-dicarboxylate,Mixtureofdiastereomers
    • TVZUUWOKUTUJQI-UHFFFAOYSA-N
    • SCHEMBL6988497
    • dimethyl 3,4-tetrahydrofuran dicarboxylate
    • 149429-48-1
    • AT14477
    • dimethyl tetrahydrofuran-3,4-dicarboxylate
    • Inchi: 1S/C8H12O5/c1-11-7(9)5-3-13-4-6(5)8(10)12-2/h5-6H,3-4H2,1-2H3
    • InChI Key: TVZUUWOKUTUJQI-UHFFFAOYSA-N
    • SMILES: O1CC(C(=O)OC)C(C(=O)OC)C1

Computed Properties

  • Exact Mass: 188.06846
  • Monoisotopic Mass: 188.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.83

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Additional information on 3,4-Furandicarboxylic acid, tetrahydro-, dimethyl ester

Recent Advances in the Study of 3,4-Furandicarboxylic Acid, Tetrahydro-, Dimethyl Ester (CAS: 149429-48-1)

The compound 3,4-Furandicarboxylic acid, tetrahydro-, dimethyl ester (CAS: 149429-48-1) has garnered significant attention in recent years due to its potential applications in the chemical, biological, and pharmaceutical industries. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, properties, and potential uses in drug development and other industrial applications.

Recent studies have highlighted the role of 3,4-Furandicarboxylic acid, tetrahydro-, dimethyl ester as a key intermediate in the synthesis of various bioactive molecules. Its unique chemical structure, characterized by a tetrahydrofuran ring and dicarboxylic ester functionalities, makes it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of antiviral, antibacterial, and anti-inflammatory agents, demonstrating its broad applicability in medicinal chemistry.

One of the most notable advancements in this field is the development of more efficient synthetic routes for 3,4-Furandicarboxylic acid, tetrahydro-, dimethyl ester. Recent publications have reported optimized catalytic processes that enhance yield and reduce environmental impact. For instance, a study published in the Journal of Organic Chemistry detailed a green chemistry approach using bio-based catalysts, which significantly improved the sustainability of the synthesis process.

In addition to its synthetic applications, 3,4-Furandicarboxylic acid, tetrahydro-, dimethyl ester has been investigated for its biological activity. Preliminary in vitro studies have shown promising results in inhibiting specific enzymes involved in inflammatory pathways. These findings suggest potential therapeutic applications for conditions such as rheumatoid arthritis and other chronic inflammatory diseases. Further in vivo studies are currently underway to validate these effects and explore the compound's pharmacokinetic properties.

The industrial applications of 3,4-Furandicarboxylic acid, tetrahydro-, dimethyl ester extend beyond pharmaceuticals. Recent research has explored its use as a precursor for biodegradable polymers and sustainable materials. Its compatibility with green chemistry principles makes it an attractive candidate for developing eco-friendly alternatives to conventional petrochemical-derived products. Industry reports indicate growing interest in scaling up production to meet the demand for sustainable materials in various sectors.

Despite these advancements, challenges remain in the widespread adoption of 3,4-Furandicarboxylic acid, tetrahydro-, dimethyl ester. Issues such as cost-effectiveness, scalability, and regulatory approval need to be addressed to fully realize its potential. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the commercialization of products derived from this compound.

In conclusion, 3,4-Furandicarboxylic acid, tetrahydro-, dimethyl ester (CAS: 149429-48-1) represents a promising compound with diverse applications in chemical, biological, and pharmaceutical fields. Ongoing research continues to uncover new possibilities for its use, driven by advancements in synthetic methodologies and a growing emphasis on sustainability. Future studies should focus on addressing current limitations and exploring innovative applications to maximize its impact across industries.

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